Cas no 106619-70-9 (1-(4-methoxyphenyl)-4-methylpiperazine-2,5-dione)

• Product Name: 1-(4-methoxyphenyl)-4-methylpiperazine-2,5-dione
• CAS No: 106619-70-9
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 1178198
• PubChem ID: 71334348
• Update Time: 2025-04-20

1-(4-methoxyphenyl)-4-methylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-methylpiperazine-2,5-dione
• 106619-70-9
• DTXSID00762479

• Inchi： 1S/C12H14N2O3/c1-13-7-12(16)14(8-11(13)15)9-3-5-10(17-2)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key： HDSCFSIWSGBAFI-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(CN1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 234.10052
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85